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Compound of Interest

Compound Name: 2,3-Dichloropyridine

Cat. No.: B146566 Get Quote

Physical Properties of 2,3-Dichloropyridine: A
Technical Overview
This guide provides an in-depth analysis of the key physical properties of 2,3-
Dichloropyridine, a significant intermediate in the development of pharmaceuticals and

agrochemicals. The following sections detail its melting and boiling points, the methodologies

for their determination, and a generalized experimental workflow. This document is intended for

researchers, scientists, and professionals in the field of drug development and chemical

synthesis.

Core Physical Characteristics
2,3-Dichloropyridine is a chlorinated derivative of pyridine. At room temperature, it typically

appears as a white to off-white or light brown crystalline powder or solid.[1][2][3][4] It is

characterized by its limited solubility in water but is soluble in organic solvents such as

methylene dichloride and toluene.[5]

Quantitative Physical Data
The reported melting and boiling points for 2,3-Dichloropyridine exhibit some variation across

different sources, which is common for chemical compounds and can depend on the purity of

the sample and the experimental conditions. The data is summarized below for comparative

analysis.
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Physical Property Reported Value

Melting Point 64-67 °C

65-67 °C

66.0 to 70.0 °C

70 - 71 °C

Boiling Point 192 °C (Predicted)

192.5 °C at 760 mmHg

202.5 - 203.5 °C

206.00 °C

210 °C (Sublimation)

Experimental Determination Protocols
The determination of melting and boiling points are fundamental techniques for the

characterization and purity assessment of a chemical compound. While specific instrumental

parameters may vary, the underlying principles are well-established.

Melting Point Determination
A common and effective method for determining the melting point of a solid organic compound

involves the use of a capillary tube within a calibrated heating apparatus, such as a Mel-Temp

apparatus or an oil bath.

Protocol:

Sample Preparation: A small amount of the finely powdered, dry 2,3-Dichloropyridine is

packed into a capillary tube, which is sealed at one end. The sample should be tightly

packed to a height of 1-2 mm.

Apparatus Setup: The capillary tube is placed in the heating block of the apparatus, adjacent

to a calibrated thermometer.
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Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, to

ensure thermal equilibrium between the sample, the heating block, and the thermometer.

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range (T1). The temperature at which the last crystal of the solid

melts is recorded as the end of the melting range (T2).

Reporting: A sharp melting range, typically 0.5-1 °C, is indicative of a pure compound.

Impurities tend to lower and broaden the melting point range.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For small quantities of a substance, a micro boiling point determination method can

be employed.

Protocol:

Sample Preparation: A small volume of the substance is placed in a small test tube or a

fusion tube.

Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed into the liquid

in the test tube.

Apparatus Setup: The test tube assembly is attached to a thermometer and heated in an oil

bath.

Heating and Observation: The bath is heated until a rapid and continuous stream of bubbles

emerges from the open end of the inverted capillary tube. The heating is then discontinued.

Temperature Recording: The temperature is allowed to fall. The boiling point is the

temperature at which the liquid begins to enter the capillary tube.

Visualized Experimental Workflow
The following diagram illustrates a generalized workflow for the determination of the physical

properties of a chemical compound like 2,3-Dichloropyridine.
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Workflow for Physical Property Determination

Melting Point Determination Boiling Point Determination

Sample Preparation:
Pack dry powder into capillary tube

Apparatus Setup:
Place in heating block with thermometer

Controlled Heating:
Increase temperature at 1-2°C/min

Observation:
Record temperature range from first liquid to last solid

Data Analysis and Comparison

Sample Preparation:
Place liquid in test tube with inverted capillary

Apparatus Setup:
Attach to thermometer and immerse in oil bath

Heating:
Heat until a steady stream of bubbles emerges

Cooling & Observation:
Record temperature when liquid enters capillary

Obtain Pure Sample of
2,3-Dichloropyridine

Click to download full resolution via product page

Caption: Generalized workflow for determining the melting and boiling points.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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